Cas no 1210153-70-0 (tert-Butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate)

• Product Name: tert-Butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate
• CAS No: 1210153-70-0
• MF: C₁₁H₁₈ClN₃O₃
• MW: 275.731921672821
• CID: 5703151
• PubChem ID: 45792362
• Update Time: 2025-06-08

tert-Butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butylN-{2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl}carbamate
• AKOS005362666
• EN300-54662
• tert-butyl N-[2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]carbamate
• C11H18ClN3O3
• 1210153-70-0
• tert-butyl N-{2-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl}carbamate
• LCKVJSWRLFHGCR-UHFFFAOYSA-N
• tert-Butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate

• Inchi： 1S/C11H18ClN3O3/c1-10(2,3)17-9(16)14-11(4,5)8-13-7(6-12)18-15-8/h6H2,1-5H3,(H,14,16)
• InChI Key： LCKVJSWRLFHGCR-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C(C)(C)NC(=O)OC(C)(C)C)=NO1

Computed Properties

• Exact Mass: 275.1036691g/mol
• Monoisotopic Mass: 275.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-Butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate

Introduction to Tert-Butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate (CAS No. 1210153-70-0)

Tert-butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 1210153-70-0, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. The presence of a tert-butyl group, a 5-(chloromethyl)-1,2,4-oxadiazole moiety, and a carbamate functional group contributes to its complex reactivity and biological activity, making it a subject of intense study among researchers.

The 1,2,4-oxadiazole core is a heterocyclic compound known for its stability and versatility in drug design. It has been widely explored in the development of antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of a chloromethyl group into the oxadiazole ring enhances the electrophilicity of the molecule, allowing for further functionalization and interaction with biological targets. This structural feature is particularly intriguing for medicinal chemists as it provides a scaffold for designing molecules with enhanced binding affinity and selectivity.

The carbamate functional group in the molecule introduces another layer of reactivity. Carbamates are known to exhibit pharmacological properties such as neuroprotective, anti-inflammatory, and analgesic effects. When combined with the oxadiazole core, the carbamate moiety can modulate the pharmacokinetic profile of the compound, potentially improving its bioavailability and therapeutic efficacy. The tert-butyl group, on the other hand, serves as a steric shield, influencing the orientation of the molecule in biological environments and potentially enhancing its interactions with specific targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in inflammatory pathways. For instance, preliminary simulations suggest that it may bind to cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation. This interaction could potentially lead to the development of novel anti-inflammatory agents with fewer side effects compared to existing therapies.

In addition to its anti-inflammatory potential, Tert-butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate has shown promise in preclinical studies as a candidate for treating neurological disorders. The oxadiazole core is known to cross the blood-brain barrier efficiently, making it an attractive scaffold for central nervous system (CNS) drug development. Furthermore, the carbamate group can interact with neurotransmitter receptors such as GABA receptors, which are implicated in anxiety and epilepsy. These findings highlight the compound's potential as a multitargeted therapeutic agent capable of addressing multiple neurological conditions simultaneously.

The synthesis of Tert-butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylpropan-2-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloromethyl group necessitates careful handling due to its reactivity with nucleophiles. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxadiazole ring efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

Quality control is paramount when dealing with pharmaceutical intermediates like this compound. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of Tert-butyl N-{2-5-(Chloromethyl)-1,2,4-oxadiazol-3-ylophan}-2-yldicarboxamide before it is subjected to further testing or used in drug formulation processes. These methods ensure that impurities do not compromise the safety or efficacy of any potential therapeutic applications.

The pharmacokinetic properties of this compound are also under investigation. Studies have indicated that it exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability if formulated appropriately. Additionally, preliminary toxicity studies have shown that it is well-tolerated at moderate doses in animal models when administered orally or intraperitoneally. These findings are encouraging for further development but require more comprehensive toxicological assessments before human trials can begin.

Future research directions include exploring derivatives of Tert-butyl N-{2-(5-Chloromethyl)-1H-pyrrole[3',4':5',6'-c]pyrazin[1',6':0:6']dipyridin]-3'-yloxy}carbamic acid that may enhance its therapeutic profile or reduce potential side effects. The combination of experimental synthesis with computational modeling will be crucial in identifying promising candidates for further development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.